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Compound of Interest

Compound Name: 2,5-Bis(aminomethyl)furan

Cat. No.: B021128

An In-depth Technical Guide to 2,5-Bis(aminomethyl)furan

This technical guide provides comprehensive information on the chemical compound 2,5-
Bis(aminomethyl)furan, including its Chemical Abstracts Service (CAS) number, safety data,
physical and chemical properties, and detailed experimental protocols for its synthesis. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Identification and Properties

2,5-Bis(aminomethyl)furan, also known as furan-2,5-diyldimethanamine, is a diamine
compound derived from biomass resources.[1] It is recognized as a valuable monomer for the
production of polymers such as polyamides and polyurethanes.[2][3]

Table 1: Physical and Chemical Properties of 2,5-Bis(aminomethyl)furan
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Property Value Source
CAS Number 2213-51-6 [4115][6]
Molecular Formula CeH10N20 [41[5]
Molecular Weight 126.16 g/mol [41051[7]
Density 1.124 g/cm3 [4]
Boiling Point 76 °C at 0.5 Torr [4]
Flash Point 92.8°C [4]
Physical Description Liquid [4]

Synonyms

Aminomethyl-5 furfurylamine-
2; C-(5-Aminomethyl-furan-2-
yl)-methylamine; furan-2,5-

diyldimethanamine

[4](8]

Safety and Hazard Information

2,5-Bis(aminomethyl)furan is classified as a hazardous substance. The primary hazards

associated with this chemical are its corrosive and irritant properties.[7]

Table 2: GHS Hazard Classification for 2,5-Bis(aminomethyl)furan
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Hazard Statement Code

Description

Classification

H302 Harmful if swallowed Acute toxicity, oral (Warning)
H314 Causes severe skin burns and Skin corrosion/irritation
eye damage (Danger)
o Skin corrosion/irritation

H315 Causes skin irritation ]

(Warning)

) Serious eye damage/eye

H318 Causes serious eye damage o

irritation (Danger)

Specific target organ toxicity,
H335 May cause respiratory irritation  single exposure; Respiratory

tract irritation (Warning)

Source: PubChem([7]

2.1. Precautionary Measures and First Aid

Due to its hazardous nature, appropriate personal protective equipment, including chemical-

resistant gloves, safety goggles, and protective clothing, should be worn when handling 2,5-

Bis(aminomethyl)furan.[9] Work should be conducted in a well-ventilated area.[9]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and immediately call a POISON CENTER

or doctor/physician.

 In case of skin contact: Remove/take off immediately all contaminated clothing. Rinse skin

with water/shower. Wash contaminated clothing before reuse.

« If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.

Immediately call a POISON CENTER or doctor/physician.

« If swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.
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Role in Drug Development and Biological Activity

The furan nucleus is a five-membered aromatic heterocycle that is a core structural component
in many pharmacologically active compounds.[10] Furan derivatives exhibit a wide range of
biological activities, including antibacterial, antiviral, anti-inflammatory, and anticancer
properties. 2,5-Bis(aminomethyl)furan serves as a versatile building block in the synthesis of
new chemical entities.[11] Its two primary amine groups allow for the construction of various
nitrogen-containing compounds, which are crucial in the design of novel drugs.[12]

Experimental Protocols for Synthesis

Several methods have been developed for the synthesis of 2,5-Bis(aminomethyl)furan (BAF)
from biomass-derived platform chemicals like 5-(hydroxymethyl)furfural (HMF) and 2,5-
diformylfuran (DFF).

4.1. Protocol 1: Catalytic Amination of 5-(hydroxymethyl)furfural (HMF)

This protocol describes a one-pot, two-stage transformation of HMF into BAF using a
bifunctional CuNiAIO«x catalyst.[13][14][15]

Methodology:

o Catalyst Preparation: The CuaNi1AlsOx catalyst is prepared via a co-precipitation method.
Aqueous solutions of Cu(NOs)2-3H20, Ni(NOs3)2:6H20, and Al(NO3)3-9H20 are mixed. A
solution of NazCOs and NaOH is added dropwise with vigorous stirring to induce
precipitation. The resulting solid is aged, filtered, washed, dried, and finally calcined.

e Reaction - Stage 1 (Reductive Amination of Aldehyde):

o The CuaNi1AlsOx catalyst, HMF, and solvent (e.g., 1,4-dioxane) are loaded into a
stainless-steel autoclave.

o The autoclave is purged with N2 and then pressurized with NHs.

o The mixture is heated and stirred at a specific temperature (e.g., 120 °C) for a set
duration.

e Reaction - Stage 2 (Amination of Hydroxyl Group):
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o The autoclave is cooled, and the pressure is released.

o The reaction mixture is then heated to a higher temperature (e.g., 210 °C) under Hz
pressure.

o After cooling, the catalyst is removed by filtration, and the product (BAF) is isolated and
purified. An 85.9% vyield of BAF has been reported using this method.[15]

CuaNi1AlaOx Catalyst
NHs, 120°C

i

5-(hydroxymethyl)furfural (HMF)

CuaNi1AlaOx Catalyst
Hz, 210°C

Stage 1:
Reductive Amination

5-(Aminomethyl)furfuryl alcohol <

Stage 2:
Amination

4
2,5-Bis(aminomethyl)furan (BAF)

Click to download full resolution via product page
Caption: Synthesis of BAF from HMF.
4.2. Protocol 2: Reductive Amination of 2,5-Diformylfuran (DFF)

This method involves the direct reductive amination of DFF with ammonia over a Nickel-Raney
catalyst.[3]
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Methodology:

o Catalyst Treatment (Optional): The commercial Nickel-Raney catalyst can be treated with an
acid (e.g., acetic acid) to potentially improve activity.

e Reaction:

o DFF, the Nickel-Raney catalyst, and a solvent mixture (e.g., THF-water) are placed in a
high-pressure reactor.[3]

o Agueous ammonia is added to the reactor.
o The reactor is sealed, purged with Hz, and then pressurized with Hz (e.g., 10-15 bar).[3]

o The reaction is carried out at an elevated temperature (e.g., 120 °C) with stirring for a
specified time.[3]

o After the reaction, the mixture is cooled, and the catalyst is filtered off.

o The product is recovered from the filtrate. A BAF yield of 42.6% has been achieved with an
acid-treated catalyst.[3]
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Caption: Synthesis of BAF from DFF.

4.3. Protocol 3: Dehydration-Hydrogenation of 2,5-Diformylfuran Dioxime

This two-step process achieves a high yield of BAF from DFF via a dioxime intermediate.[2][16]

Methodology:

e Oximation of DFF:

o 2,5-Diformylfuran (DFF) is reacted with hydroxylamine hydrochloride (NH20H-HCI) in a
suitable solvent like ethanol.

o The reaction is typically carried out at a moderate temperature (e.g., 50 °C) to form 2,5-
diformylfuran dioxime.[3]
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o The dioxime intermediate is isolated from the reaction mixture.

o Dehydration-Hydrogenation of Dioxime:
o The isolated 2,5-diformylfuran dioxime is subjected to catalytic hydrogenation.
o A heterogeneous catalyst such as Rh/HZSM-5 or Raney Ni is used.[2]

o The reaction is performed in a solvent like THF under Hz pressure (e.g., 50 bar) and at a
specific temperature (e.g., 50 °C).[3]

o This step involves the dehydration of the dioxime to a dicyanofuran intermediate, which is
then hydrogenated to yield BAF.[2]

o This pathway has been reported to produce BAF in yields as high as 94.1%.[2][16]
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Caption: Synthesis of BAF from DFF Dioxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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